Cas no 1061026-18-3 (N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1061026-18-3
• MF: C₁₄H₁₆N₂O₂S₂
• MW: 308.419040679932
• CID: 5757679
• PubChem ID: 18113774
• Update Time: 2025-05-23

N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• N-(2-{[(furan-2-yl)methyl]sulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• 1061026-18-3
• EN300-18043341
• AKOS034441604
• Z54614310

• Inchi： 1S/C14H16N2O2S2/c1-19-14-12(5-2-6-16-14)13(17)15-7-9-20-10-11-4-3-8-18-11/h2-6,8H,7,9-10H2,1H3,(H,15,17)
• InChI Key： WULNPVYGILFYGF-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)CCNC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 308.06532010g/mol
• Monoisotopic Mass: 308.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1061026-18-3)

N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1061026-18-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its abbreviated name or CAS number, features a pyridine-3-carboxamide core with furan-2-yl and methylsulfanyl substituents, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science.

The molecular structure of N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide combines a furan ring, a pyridine ring, and sulfanyl groups, which contribute to its diverse reactivity and functional properties. The presence of these moieties allows the compound to participate in various chemical reactions, such as nucleophilic substitutions and cross-coupling reactions, which are highly valued in synthetic chemistry. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel pharmaceutical intermediates and biologically active compounds.

In the context of current trends, the compound aligns with the growing demand for sustainable chemistry and green synthesis methodologies. With increasing awareness of environmental impact, scientists are focusing on compounds like N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide that can be derived from renewable resources or synthesized using eco-friendly protocols. The furan moiety, for instance, is often sourced from biomass, making it an attractive component for green chemistry applications.

Another area of interest is the compound's potential role in drug discovery. The pyridine-3-carboxamide scaffold is a common pharmacophore found in many FDA-approved drugs, and the addition of sulfanyl groups can enhance binding affinity to biological targets. Recent studies have investigated its derivatives for antimicrobial, anti-inflammatory, and anticancer activities, though further research is needed to validate these applications. The compound's versatility also makes it a candidate for high-throughput screening in drug development pipelines.

From a technical standpoint, CAS No. 1061026-18-3 is characterized by its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These properties are critical for ensuring reproducibility in research, a topic frequently searched by scientists and quality control professionals.

The compound's stability under various conditions is another frequently discussed topic. Users often search for information on its storage recommendations, handling precautions, and degradation products. While N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide is generally stable at room temperature, prolonged exposure to light or moisture should be avoided to prevent decomposition. Proper storage in amber vials under inert atmospheres is recommended for long-term preservation.

In the agrochemical sector, derivatives of this compound have been explored for their potential as pesticide intermediates or plant growth regulators. The furan and pyridine rings are known to interact with biological systems, offering avenues for developing new crop protection agents. This aligns with the global push for sustainable agriculture and reduced reliance on traditional, environmentally harmful pesticides.

For researchers interested in synthetic pathways, the compound can be synthesized via multi-step organic reactions, including amide coupling and thioether formation. Detailed protocols are often sought after in academic and industrial laboratories, reflecting the compound's relevance in method development and process optimization. Its synthesis also serves as an educational tool for advanced organic chemistry courses, demonstrating key concepts in heterocyclic chemistry.

In summary, N-(2-{(furan-2-yl)methylsulfanyl}ethyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1061026-18-3) is a multifaceted compound with broad applicability across scientific disciplines. Its structural features, combined with the rising interest in sustainable chemistry and drug discovery, position it as a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of discussion in both academic and industrial circles.